![molecular formula C12H16ClNO3 B1528284 2-[3-(Morpholin-4-yl)phenyl]acetic acid hydrochloride CAS No. 1607326-61-3](/img/structure/B1528284.png)
2-[3-(Morpholin-4-yl)phenyl]acetic acid hydrochloride
Overview
Description
“2-[3-(Morpholin-4-yl)phenyl]acetic acid hydrochloride” is a chemical compound with the molecular formula C12H16ClNO3 . It is a product offered for research purposes .
Molecular Structure Analysis
The molecular weight of “2-[3-(Morpholin-4-yl)phenyl]acetic acid hydrochloride” is 257.71 . The exact structure is not provided in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of “2-[3-(Morpholin-4-yl)phenyl]acetic acid hydrochloride” are not fully detailed in the search results. The compound has a molecular weight of 257.71 . More specific properties such as boiling point, density, and solubility are not provided in the search results.Scientific Research Applications
Pharmaceutical Research: Proteasome Inhibitor Development
2-[3-(Morpholin-4-yl)phenyl]acetic acid hydrochloride: is an intermediate in the synthesis of Carfilzomib , a proteasome inhibitor used in the treatment of relapsed and refractory multiple myeloma . The compound’s role in the development of Carfilzomib highlights its significance in pharmaceutical research, particularly in the design of targeted therapies for hematologic malignancies.
Organic Synthesis: Fullerene Derivative Production
In organic chemistry, this compound has been utilized in the preparation of pyrrolidine-fused fullerene multicarboxylates . These fullerene derivatives are of interest due to their potential applications in organic photovoltaics and as novel materials with unique electronic properties.
properties
IUPAC Name |
2-(3-morpholin-4-ylphenyl)acetic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3.ClH/c14-12(15)9-10-2-1-3-11(8-10)13-4-6-16-7-5-13;/h1-3,8H,4-7,9H2,(H,14,15);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVBJTYHLWXOQOG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=CC(=C2)CC(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(Morpholin-4-yl)phenyl]acetic acid hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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